Cas no 1227591-07-2 (6-Methoxy-5-phenylpyridine-3-acetonitrile)
6-Methoxy-5-phenylpyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-5-phenylpyridine-3-acetonitrile
- 6-Methoxy-5-phenylpyridine-3-acetonitrile
-
- Inchi: 1S/C14H12N2O/c1-17-14-13(12-5-3-2-4-6-12)9-11(7-8-15)10-16-14/h2-6,9-10H,7H2,1H3
- InChI Key: WSUKAHXUXZVYNE-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(CC#N)=CN=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- XLogP3: 2.4
- Topological Polar Surface Area: 45.9
6-Methoxy-5-phenylpyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000492-250mg |
6-Methoxy-5-phenylpyridine-3-acetonitrile |
1227591-07-2 | 97% | 250mg |
$686.80 | 2023-09-03 | |
| Alichem | A026000492-500mg |
6-Methoxy-5-phenylpyridine-3-acetonitrile |
1227591-07-2 | 97% | 500mg |
$1019.20 | 2023-09-03 | |
| Alichem | A026000492-1g |
6-Methoxy-5-phenylpyridine-3-acetonitrile |
1227591-07-2 | 97% | 1g |
$1596.00 | 2023-09-03 |
6-Methoxy-5-phenylpyridine-3-acetonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 6-Methoxy-5-phenylpyridine-3-acetonitrile
Introduction to 6-Methoxy-5-phenylpyridine-3-acetonitrile (CAS No: 1227591-07-2)
6-Methoxy-5-phenylpyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No) 1227591-07-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with a methoxy group at the 6-position and a phenyl ring at the 5-position, further functionalized with an acetonitrile group at the 3-position. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive agents.
The synthesis of 6-Methoxy-5-phenylpyridine-3-acetonitrile typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. The introduction of the methoxy group and the phenyl ring can be achieved through nucleophilic aromatic substitution or cross-coupling reactions, while the acetonitrile functionality is commonly introduced via cyanation reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent pharmaceutical applications.
One of the most compelling aspects of 6-Methoxy-5-phenylpyridine-3-acetonitrile is its potential as a pharmacophore in drug discovery. The pyridine ring is a well-documented motif in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The methoxy and phenyl substituents further enhance the molecule's binding affinity and selectivity by modulating its electronic properties and spatial orientation.
Recent studies have highlighted the therapeutic potential of 6-Methoxy-5-phenylpyridine derivatives in various disease models. For instance, researchers have explored its utility in developing inhibitors targeting protein kinases, which play a pivotal role in cancer signaling pathways. The structural features of this compound allow for precise tuning of interactions with the active sites of these kinases, leading to the identification of potent lead compounds with promising preclinical activity.
Moreover, the acetonitrile group in 6-Methoxy-5-phenylpyridine-3-acetonitrile serves as a versatile handle for further chemical modifications. This functionality can be exploited to introduce additional substituents or linkages, enabling the generation of libraries of analogs for high-throughput screening (HTS). Such libraries are instrumental in identifying molecules with enhanced pharmacokinetic profiles, reduced toxicity, and improved therapeutic efficacy.
The application of computational methods has further accelerated the discovery process involving 6-Methoxy-5-phenylpyridine-based compounds. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This integration of computational chemistry with traditional synthetic approaches has significantly reduced the time and resources required to bring novel drug candidates into clinical development.
In addition to its role in oncology research, 6-Methoxy-5-phenylpyridine derivatives have shown promise in addressing neurological disorders. The ability of pyridine-containing molecules to cross the blood-brain barrier makes them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain analogs derived from this scaffold exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting pathological protein aggregation.
The synthesis and characterization of 6-Methoxy-5-phenylpyridine-3-acetonitrile also contribute to advancements in green chemistry principles. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and energy consumption. Catalytic methods, solvent-free reactions, and microwave-assisted synthesis are among the techniques being explored to enhance efficiency while maintaining high product quality.
Quality control and analytical methodologies play a critical role in ensuring the consistency and reliability of 6-Methoxy-5-phenylpyridine-based pharmaceuticals. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These analytical tools provide essential data for regulatory submissions and ensure that final drug products meet stringent safety standards.
The future prospects for 6-Methoxy-5-phenylpyridine derivatives are vast, driven by ongoing research efforts aimed at expanding their therapeutic applications. Collaborative initiatives between academic institutions, biotechnology companies, and pharmaceutical giants are fostering innovation in this field. As our understanding of biological pathways continues to evolve, new opportunities will arise for leveraging this versatile scaffold to address unmet medical needs.
1227591-07-2 (6-Methoxy-5-phenylpyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)